Cas no 1447949-64-5 (2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol)

• Product Name: 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol
• CAS No: 1447949-64-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6510506
• Update Time: 2025-07-23

2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol
• 1H-Pyrrolo[2,3-b]pyridine-3-methanol, α-(aminomethyl)-

• Inchi： 1S/C9H11N3O/c10-4-8(13)7-5-12-9-6(7)2-1-3-11-9/h1-3,5,8,13H,4,10H2,(H,11,12)
• InChI Key： RXQWTAKBSIDNFG-UHFFFAOYSA-N
• SMILES： C(O)(C1C2=CC=CN=C2NC=1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol

Introduction to 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol (CAS No. 1447949-64-5)

2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1447949-64-5, belongs to the class of pyrrolopyridine derivatives, which are known for their diverse pharmacological properties. The presence of both amino and hydroxyl functional groups in its molecular structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The 1H-pyrrolo[2,3-b]pyridine core of this compound is particularly noteworthy, as it is a fused heterocyclic system that has been extensively studied for its role in various bioactive molecules. Pyrrolopyridines are integral components in several FDA-approved drugs, exhibiting activities ranging from antiviral to anticancer effects. The specific substitution pattern in 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol positions it as a promising candidate for exploring novel therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies indicate that the amino group and the hydroxyl moiety may interact with specific residues in protein binding pockets, potentially modulating enzyme activity or receptor function. This has opened up avenues for designing derivatives with enhanced pharmacokinetic profiles and reduced side effects.

The ethanol side chain in the molecule not only contributes to its solubility but also provides a site for further functionalization. This flexibility allows chemists to tailor the compound’s properties by introducing additional substituents that could improve its metabolic stability, bioavailability, or target specificity. Such modifications are crucial in drug discovery, where optimizing a lead compound’s attributes can make the difference between success and failure in clinical trials.

In the context of current research, 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol has been investigated for its potential role in addressing neurological disorders. The pyrrolopyridine scaffold is known to exhibit neuroprotective properties, and preliminary studies suggest that this compound may interfere with pathways implicated in neurodegeneration. For instance, it has been hypothesized that the amino group could interact with neurotransmitter receptors or enzymes involved in oxidative stress regulation.

Furthermore, the hydroxyl group may participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Such interactions are critical for designing molecules that can effectively modulate physiological processes at the cellular level. The combination of these features makes 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol a compelling subject for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have streamlined the process of constructing complex heterocyclic systems like this one. These techniques allow for precise control over regioselectivity and stereoselectivity, which are essential for producing biologically active molecules.

From a medicinal chemistry perspective, the structural diversity of 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol makes it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents at different positions within the molecule, researchers can dissect the contributions of individual functional groups to overall biological activity. This approach has been instrumental in developing drugs with improved efficacy and safety profiles.

The potential applications of this compound extend beyond neurological disorders. Its unique structural motif suggests utility in other therapeutic areas, including inflammation modulation and metabolic diseases. For example, pyrrolopyridine derivatives have shown promise in inhibiting inflammatory cytokines and enzymes associated with chronic conditions such as arthritis or diabetes.

As computational biology continues to evolve, virtual screening techniques are being increasingly employed to identify promising candidates like 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol for further experimental validation. These methods leverage large databases of chemical structures and biological targets to predict interactions at an early stage of drug discovery. Such high-throughput approaches accelerate the process by filtering out less promising compounds before significant resources are invested.

In conclusion, 2-Amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanol (CAS No. 1447949-64-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and biological potential positions it as a valuable asset in ongoing drug development efforts. As research progresses，this compound will undoubtedly continue to attract interest from both academic researchers and pharmaceutical companies seeking innovative solutions to pressing medical challenges.